Cas no 179915-57-2 (Pyridin-2-one riboside cep)

• Product Name: Pyridin-2-one riboside cep
• CAS No: 179915-57-2
• MF: C₄₆H₆₂N₃O₈PSi
• MW: 844.059054851532
• CID: 2664133
• PubChem ID: 125459308
• Update Time: 2025-04-21

Pyridin-2-one riboside cep Chemical and Physical Properties

Names and Identifiers

• PYRIDIN-2-ONE RIBOSIDE CEP
• 179915-57-2
• Pyridin-2-one riboside cep

• Inchi： 1S/C46H62N3O8PSi/c1-33(2)49(34(3)4)58(54-31-17-29-47)56-42-40(55-44(48-30-16-15-20-41(48)50)43(42)57-59(10,11)45(5,6)7)32-53-46(35-18-13-12-14-19-35,36-21-25-38(51-8)26-22-36)37-23-27-39(52-9)28-24-37/h12-16,18-28,30,33-34,40,42-44H,17,31-32H2,1-11H3/t40-,42-,43-,44-,58?/m1/s1
• InChI Key： FMVRDFSSWDAZFJ-VDXGOTTOSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@@H]1[C@@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)O[C@H]([C@@H]1O[Si](C)(C)C(C)(C)C)N1C=CC=CC1=O

Computed Properties

• Exact Mass: 843.40437948Da
• Monoisotopic Mass: 843.40437948Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 59
• Rotatable Bond Count: 20
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų